THJ2201 N-pentanoic acid metabolite (CRM)
THJ2201 N-pentanoic acid metabolite (CRM)
THJ2201 N-pentanoic acid metabolite (CRM) (Item No. 18159) is a certified reference material that is structurally categorized as a synthetic cannabinoid. It is an expected metabolite of THJ2201 (Item No. 14789) in which the terminal alkyl fluoride has been replaced with a carboxyl group. The physiological and toxicological properties of this compound are not known. This product is intended for research and forensic applications. Cayman Chemical products containing Certified Reference Material (CRM) in the name are highly qualified materials manufactured and tested to meet ISO/IEC 17025 and ISO Guide 34 international guidelines for reference materials. These materials are tested using validated analytical methods on qualified instrumentation to ensure traceability to SI units of measure. Cayman’s CRMs are tested for Homogeneity and Stability and are provided with a certificate stating the CRM property value(s) along with the combined uncertainty of the property value(s). These materials are intended for quantitative applications where quantitative accuracy and uncertainty are critical. Cayman Chemical is committed to providing quality products to its customers as evidenced by its accreditation to the ISO/IEC 17025 and ISO Guide 34 standards. All traceable CRMs may be distinguished by their CofAs and can be downloaded below using the batch number located on the product label. For a representative CofA please contact our technical support.
Brand Name:
Vulcanchem
CAS No.:
1850409-18-5
VCID:
VC0161057
InChI:
InChI=1S/C23H20N2O3/c26-21(27)14-5-6-15-25-20-13-4-3-11-19(20)22(24-25)23(28)18-12-7-9-16-8-1-2-10-17(16)18/h1-4,7-13H,5-6,14-15H2,(H,26,27)
SMILES:
C1=CC=C2C(=C1)C=CC=C2C(=O)C3=NN(C4=CC=CC=C43)CCCCC(=O)O
Molecular Formula:
C23H20N2O3
Molecular Weight:
372.4
THJ2201 N-pentanoic acid metabolite (CRM)
CAS No.: 1850409-18-5
Reference Standards
VCID: VC0161057
Molecular Formula: C23H20N2O3
Molecular Weight: 372.4
| CAS No. | 1850409-18-5 |
|---|---|
| Product Name | THJ2201 N-pentanoic acid metabolite (CRM) |
| Molecular Formula | C23H20N2O3 |
| Molecular Weight | 372.4 |
| IUPAC Name | 5-[3-(naphthalene-1-carbonyl)indazol-1-yl]pentanoic acid |
| Standard InChI | InChI=1S/C23H20N2O3/c26-21(27)14-5-6-15-25-20-13-4-3-11-19(20)22(24-25)23(28)18-12-7-9-16-8-1-2-10-17(16)18/h1-4,7-13H,5-6,14-15H2,(H,26,27) |
| Standard InChIKey | XAOOYUZHRQLPHJ-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C=CC=C2C(=O)C3=NN(C4=CC=CC=C43)CCCCC(=O)O |
| Description | THJ2201 N-pentanoic acid metabolite (CRM) (Item No. 18159) is a certified reference material that is structurally categorized as a synthetic cannabinoid. It is an expected metabolite of THJ2201 (Item No. 14789) in which the terminal alkyl fluoride has been replaced with a carboxyl group. The physiological and toxicological properties of this compound are not known. This product is intended for research and forensic applications. Cayman Chemical products containing Certified Reference Material (CRM) in the name are highly qualified materials manufactured and tested to meet ISO/IEC 17025 and ISO Guide 34 international guidelines for reference materials. These materials are tested using validated analytical methods on qualified instrumentation to ensure traceability to SI units of measure. Cayman’s CRMs are tested for Homogeneity and Stability and are provided with a certificate stating the CRM property value(s) along with the combined uncertainty of the property value(s). These materials are intended for quantitative applications where quantitative accuracy and uncertainty are critical. Cayman Chemical is committed to providing quality products to its customers as evidenced by its accreditation to the ISO/IEC 17025 and ISO Guide 34 standards. All traceable CRMs may be distinguished by their CofAs and can be downloaded below using the batch number located on the product label. For a representative CofA please contact our technical support. |
| Synonyms | THJ 018 N-pentanoic acid metabolite |
| PubChem Compound | 129514131 |
| Last Modified | Nov 11 2021 |
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